1-(difluoromethyl)-1H-indole-3-carbonitrile
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Overview
Description
Difluoromethyl groups are commonly used in drug discovery as they can modulate the properties of bioactive molecules . They are known to have an impact on the physical properties of organic compounds including solubility, metabolic stability, and lipophilicity .
Synthesis Analysis
Recent advances in difluoromethylation processes have been made based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S . This field of research has benefited from the invention of multiple difluoromethylation reagents .Molecular Structure Analysis
The ability of the difluoromethyl group to form hydrogen bonds has been quantified as [A], a parameter defining hydrogen bond acidity . The [A] value is derived from Abraham’s solute 1H NMR analysis, whereby the chemical shift of the CF2H-proton is measured in both deuterated DMSO and CDCl3 .Chemical Reactions Analysis
Difluoromethylation of C (sp2)–H bond has been accomplished through Minisci-type radical chemistry, a strategy best applied to heteroaromatics . Examples of electrophilic, nucleophilic, radical and cross-coupling methods have appeared to construct C (sp3)–CF2H bonds .Physical And Chemical Properties Analysis
The physical and chemical properties of difluoromethyl groups can influence the properties of the compounds they are part of. They can affect solubility, metabolic stability, and lipophilicity .Scientific Research Applications
Medicinal Chemistry
The difluoromethyl group in 1-(difluoromethyl)-1H-indole-3-carbonitrile is isosteric and isopolar to –OH and –SH groups, making it a lipophilic hydrogen bond donor . This property is exploited in medicinal chemistry to enhance the metabolic stability, solubility, and lipophilicity of pharmaceutical compounds . The introduction of this group into bioactive molecules can significantly affect their pharmacokinetic and pharmacodynamic profiles .
Agrochemicals
In agrochemicals, the difluoromethyl group contributes to the creation of compounds with improved stability and efficacy. The slightly acidic C–H bond of the difluoromethyl group serves as a surrogate for alcohols and thiols, which are key recognition elements for biological targets such as enzymes and proteins, thus enhancing the interaction with biological targets in pest control .
Materials Science
The incorporation of the difluoromethyl group into materials can modulate properties like lipophilicity, polarity, and conformational preferences. This has implications for the development of advanced functional materials with specific characteristics tailored for particular applications .
Organic Synthesis
1-(Difluoromethyl)-1H-indole-3-carbonitrile serves as a building block in organic synthesis, enabling the construction of complex molecules with difluoromethyl groups. These groups are known for their unique reactivity, making them valuable in the synthesis of diverse organic compounds .
Pharmacology
The difluoromethyl group’s ability to act as a hydrogen bond donor makes it a valuable moiety in pharmacology. It can be used to design molecules with better interaction profiles with biological macromolecules, potentially leading to the development of new drugs with enhanced efficacy .
Biochemistry
In biochemistry, the difluoromethyl group’s electronegativity and lipophilicity contribute to the study of molecular interactions and the design of probes for understanding biological processes at the molecular level .
Chemical Engineering
The difluoromethyl group is utilized in chemical engineering to develop efficient synthesis processes. Its presence in molecules can lead to more stable and reactive intermediates, facilitating the development of novel catalytic methods and improving existing industrial processes .
Environmental Science
Research into the environmental impact of fluorinated compounds, including those with difluoromethyl groups, is crucial. Understanding the persistence and bioaccumulation potential of these compounds can inform safer and more sustainable practices in both chemical manufacturing and waste management .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(difluoromethyl)indole-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F2N2/c11-10(12)14-6-7(5-13)8-3-1-2-4-9(8)14/h1-4,6,10H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOEWZISIMSQZQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2C(F)F)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(difluoromethyl)-1H-indole-3-carbonitrile |
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